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Introduction
Dimethipin is a plant growth regulator widely used in cotton production as a harvest aid.[1] It

primarily functions as a hormonal defoliant, initiating a series of physiological processes within

the cotton plant that lead to leaf senescence and abscission (shedding).[2] This controlled

defoliation is crucial for efficient mechanical harvesting by reducing leaf trash, which can stain

the lint and lower its quality. Furthermore, timely defoliation can improve boll opening, manage

late-season insect populations, and facilitate a more uniform harvest. This document provides

detailed application notes and experimental protocols for the use of Dimethipin in cotton fields,

intended for researchers, scientists, and crop management professionals.

Mechanism of Action
Dimethipin's mode of action is characterized by a gradual and hormonally induced process. It

is not a desiccant that rapidly kills leaf tissue. Instead, Dimethipin is absorbed by the leaves

and triggers a slow disintegration of the epidermal cell walls. This leads to a gradual loss of

water and stimulates the plant's natural production of ethylene, a key hormone in the leaf

abscission process.[2] The increased ethylene levels, in turn, inhibit the transport of auxin,

another plant hormone that typically prevents leaf drop. This hormonal imbalance promotes the

formation of an abscission layer at the base of the leaf petiole, ultimately leading to leaf

shedding.[2]
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Data Presentation
The efficacy of Dimethipin application is influenced by various factors, including application

rate, timing, environmental conditions, and the use of tank-mix partners. The following tables

summarize quantitative data on the performance of Dimethipin (often formulated as Harvade®

5F) in cotton defoliation.

Table 1: Recommended Application Rates for Dimethipin (Harvade® 5F) in Cotton

Condition
Application Rate
(fl. oz./A)

Adjuvant
Requirement

Notes

Standard Application 8.0 - 10.0
1 - 2 pints/acre of crop

oil concentrate

Apply when 70% or

more of the bolls are

open.[1]

Rank Growth/Actively

Growing Cotton
6.5 - 8.0

1 - 2 pints/acre of crop

oil concentrate

Can be tank-mixed

with a phosphate

defoliant (8-16 fl.

oz./A) to enhance

defoliation.[1]

To Enhance Boll

Opening
Labeled Rate

1 - 2 pints/acre of crop

oil concentrate

Tank-mix with

ethephon at a rate of

1 to 2 pounds active

ingredient per acre.

Apply when 60-70% of

bolls are open.[1]

Rain-Belt Cotton

(Actively Growing)
4.0 - 6.0

1 - 2 pints/acre of crop

oil concentrate

Table 2: Efficacy of Dimethipin and Tank Mixes on Cotton Defoliation and Boll Opening

(Hypothetical Data Based on General Findings)
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Treatment Application Rate
Defoliation (%) 14
DAT¹

Boll Opening (%)
14 DAT¹

Untreated Control N/A 15 65

Dimethipin 8 fl. oz./A 85 75

Dimethipin +

Ethephon

8 fl. oz./A + 1.5 lbs

a.i./A
88 90

Dimethipin + Tribufos
8 fl. oz./A + 1.0 lbs

a.i./A
92 78

¹DAT: Days After Treatment. Data are illustrative and can vary based on field conditions.

Research indicates that tank-mixing ethephon with defoliants like dimethipin can increase first-

harvest yields and overall earliness.[3]

Experimental Protocols
This section outlines a detailed methodology for conducting field trials to evaluate the efficacy

of Dimethipin as a cotton harvest aid.

Objective:
To quantify the effects of different rates of Dimethipin and its tank-mix combinations on cotton

defoliation, boll opening, regrowth, and lint yield.

Experimental Design:
Design: Randomized Complete Block Design (RCBD) with a factorial arrangement of

treatments.

Replications: 4

Plot Size: Minimum of 4 rows by 40 feet to minimize edge effects and provide sufficient area

for sampling and harvest.

Treatments:
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Untreated Control

Dimethipin at a low rate (e.g., 6 fl. oz./A) + Crop Oil Concentrate

Dimethipin at a standard rate (e.g., 8 fl. oz./A) + Crop Oil Concentrate

Dimethipin at a high rate (e.g., 10 fl. oz./A) + Crop Oil Concentrate

Dimethipin (standard rate) + Ethephon (e.g., 1.5 lbs a.i./A) + Crop Oil Concentrate

Dimethipin (standard rate) + Tribufos (e.g., 1.0 lbs a.i./A) + Crop Oil Concentrate

Application Procedure:
Timing: Apply treatments when the cotton crop has reached maturity, typically when 60-70%

of the bolls are open.[1] The number of nodes above the highest cracked boll (NACB) is

another useful indicator, with applications often recommended at 4 NACB.

Equipment: Use a calibrated backpack or tractor-mounted sprayer equipped with flat-fan or

hollow cone nozzles to ensure uniform coverage.

Spray Volume: Apply in a spray volume of 10-20 gallons per acre for ground applications or a

minimum of 5 gallons per acre for aerial applications to ensure thorough coverage of the

plant canopy.[4]

Environmental Conditions: Apply when temperatures are warm (ideally above 60°F),

humidity is high, and winds are calm to optimize absorption and efficacy.[5] Avoid application

if rainfall is expected within 6 hours.[6]

Data Collection and Measurements:
Percent Open Bolls: At the time of application and at 7 and 14 days after treatment (DAT),

count the total number of harvestable bolls and the number of open bolls in a designated 1-

meter section of a center row in each plot.

Percent Defoliation: Visually estimate the percentage of leaves that have dropped from the

plants in each plot at 7 and 14 DAT.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/product/b166068?utm_src=pdf-body
http://fs1.agrian.com/pdfs/Harvade-5F_(020cm042103)_Label.pdf
https://sanangelo.tamu.edu/agronomy/agronomy-publications/cotton-harvest-aid-recommendations/
https://vtechworks.lib.vt.edu/server/api/core/bitstreams/3e96f5cb-2624-4768-b7e3-699a9d965a2d/content
https://content.ces.ncsu.edu/pdf/cotton-defoliation/2024-01-23/12._Defoliation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Percent Desiccation: Visually estimate the percentage of leaves that are dead and remain

attached to the plant at 7 and 14 DAT.

Terminal and Basal Regrowth: At 14 and 21 DAT, visually assess the percentage of plants in

each plot exhibiting new growth from the top (terminal) and bottom (basal) of the plant.

Yield: Harvest the two center rows of each plot using a mechanical picker. Weigh the seed

cotton from each plot and collect a subsample for ginning to determine lint percentage and

calculate lint yield per acre.

Fiber Quality: Analyze lint samples using High Volume Instrumentation (HVI) to determine

key fiber quality parameters such as micronaire, length, strength, and uniformity.

Statistical Analysis:
Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a randomized

complete block design. Use a protected least significant difference (LSD) test at a significance

level of p ≤ 0.05 to separate treatment means.
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Caption: Workflow for conducting a field trial to evaluate Dimethipin efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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